Cas no 898792-60-4 (4'-Methyl-3-piperidinomethyl benzophenone)

• Product Name: 4'-Methyl-3-piperidinomethyl benzophenone
• CAS No: 898792-60-4
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 1947113
• Update Time: 2025-08-04

4'-Methyl-3-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone
• 4'-METHYL-3-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G6901
• AG-H-67213
• 4'-methyl-3-piperidinomethylbenzophenone
• KB-193270
• GDC-0349
• 4'-Methyl-3-piperidinomethyl benzophenone

• Inchi： 1S/C20H23NO/c1-16-8-10-18(11-9-16)20(22)19-7-5-6-17(14-19)15-21-12-3-2-4-13-21/h5-11,14H,2-4,12-13,15H2,1H3
• InChI Key： RKACTBIRTRMQLF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 293.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 4.14980

Additional information on 4'-Methyl-3-piperidinomethyl benzophenone

4'-Methyl-3-piperidinomethyl Benzophenone: A Comprehensive Overview

4'-Methyl-3-piperidinomethyl benzophenone, identified by the CAS number 898792-60-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a benzophenone backbone with a methyl group at the 4' position and a piperidinomethyl substituent at the 3 position, which imparts distinctive electronic and steric properties.

The synthesis of 4'-Methyl-3-piperidinomethyl benzophenone involves a multi-step process that typically begins with the preparation of the benzophenone derivative. The introduction of the methyl group at the 4' position is achieved through alkylation or acylation reactions, while the piperidinomethyl group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

Recent studies have highlighted the electronic properties of 4'-Methyl-3-piperidinomethyl benzophenone, particularly its ability to act as an electron acceptor in organic photovoltaic devices. Research published in Nature Materials demonstrated that incorporating this compound into conjugated polymers significantly enhances charge transport properties, leading to improved device performance. Additionally, its steric bulk has been exploited in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in key reactions.

In terms of applications, 4'-Methyl-3-piperidinomethyl benzophenone has shown promise in drug delivery systems due to its ability to form stable inclusion complexes with bioactive molecules. A study in Biomaterials Science reported that this compound can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, its thermal stability makes it suitable for high-temperature applications in polymer composites and coatings.

The environmental impact of synthesizing and using 4'-Methyl-3-piperidinomethyl benzophenone has also been a focus of recent research. Green chemistry approaches, such as solvent-free reactions and biocatalysis, have been explored to minimize waste and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the compound's potential for eco-friendly industrial applications.

In conclusion, 4'-Methyl-3-piperidinomethyl benzophenone, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. Its applications span from advanced materials to pharmaceuticals, driven by continuous advancements in synthetic methodologies and a deeper understanding of its chemical behavior. As research progresses, this compound is expected to unlock new possibilities in technology and industry.